Cas no 2229003-03-4 (3-amino-1-(5-bromo-1,3-thiazol-2-yl)propan-1-one)

• Product Name: 3-amino-1-(5-bromo-1,3-thiazol-2-yl)propan-1-one
• CAS No: 2229003-03-4
• MF: C₆H₇BrN₂OS
• MW: 235.101578950882
• CID: 6420125
• PubChem ID: 165643068
• Update Time: 2025-05-24

3-amino-1-(5-bromo-1,3-thiazol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-bromo-1,3-thiazol-2-yl)propan-1-one
• EN300-1919656
• 2229003-03-4

• Inchi： 1S/C6H7BrN2OS/c7-5-3-9-6(11-5)4(10)1-2-8/h3H,1-2,8H2
• InChI Key： YYDSUJXWYDEKOA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CCN)=O)S1

Computed Properties

• Exact Mass: 233.94625g/mol
• Monoisotopic Mass: 233.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-amino-1-(5-bromo-1,3-thiazol-2-yl)propan-1-one

3-Amino-1-(5-Bromo-1,3-Thiazol-2-Yl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(5-bromo-1,3-thiazol-2-yl)propan-1-one, also known by its CAS registry number CAS No. 2229003-03-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a thiazole ring system substituted with a bromine atom at the 5-position and an amino group attached to a ketone moiety at the 2-position. This unique combination of functional groups makes it a promising candidate for various chemical modifications and biological evaluations.

The synthesis of 3-amino-1-(5-bromo-1,3-thiazol-2-yl)propan-1-one typically involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications. The compound's stability under different environmental conditions has also been investigated, making it suitable for long-term storage and transportation.

In terms of biological activity, 3-amino-1-(5-bromo-1,3-thiazol-2-yl)propan-1-one has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has exhibited moderate activity against certain cancer cell lines, suggesting its role as a lead molecule in anticancer drug development. The presence of the bromine atom at the 5-position of the thiazole ring is believed to contribute significantly to its bioactivity by enhancing electronic effects and improving binding affinity to target proteins.

The application of computational chemistry techniques has further elucidated the molecular interactions of 3-amino-1-(5-bromo-1,3-thiazol-2-yl)propan-1-one. Quantum mechanical calculations have provided insights into its electronic structure, which correlates with its observed reactivity. Molecular docking studies have revealed potential binding modes with therapeutic targets such as kinases and proteases, highlighting its suitability for further optimization through medicinal chemistry approaches.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of 3-amino-1-(5-bromo-1,3-thiazol-2-yli)propanone have been explored to minimize ecological impact. Researchers have developed green chemistry protocols that utilize renewable resources and reduce waste generation during its production. These efforts align with global sustainability goals and ensure that the compound can be produced responsibly on a larger scale.

In conclusion, 3-amino-1-(5-bromo-)thiazolyl propanone, or CAS No. 2229003–03–4, represents a valuable addition to the arsenal of bioactive compounds being investigated for therapeutic applications. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation techniques, positions it as a compelling candidate for future drug development efforts.